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Compound of Interest

Compound Name: Hp1404

Cat. No.: B15567075

A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of the antimicrobial peptide Hp1404, from
its discovery and source to its mechanism of action and potential therapeutic applications. The
information is tailored for researchers, scientists, and professionals involved in drug
development, with a focus on presenting clear, quantitative data and detailed experimental
methodologies.

Discovery and Source

Hp1404 is a novel cationic antimicrobial peptide identified from the venom of the scorpion
Heterometrus petersii.[1][2][3] This discovery was the result of screening a venomous gland
cDNA library of the scorpion, an organism that inhabits tropical and subtropical rainforests
where a high diversity of bacteria necessitates a robust innate immune system.[1] Hp1404 is
an amphipathic a-helical peptide, a structural characteristic common to many antimicrobial
peptides (AMPs) that allows them to interact with and disrupt microbial membranes.[1][2]

Antimicrobial Activity and Spectrum

Hp1404 has demonstrated specific and potent inhibitory activity against Gram-positive bacteria,
including clinically significant antibiotic-resistant strains like methicillin-resistant Staphylococcus
aureus (MRSA).[1][2][3] However, it shows limited to no activity against Gram-negative bacteria
at the concentrations tested.[1]
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Quantitative Antimicrobial Activity Data

The antimicrobial efficacy of Hp1404 is typically quantified by its Minimum Inhibitory
Concentration (MIC), which is the lowest concentration of the peptide that prevents visible
growth of a microorganism.

Bacterial Strain Type MIC (ug/mL)
Staphylococcus aureus N

Gram-positive 6.25
AB94004
Staphylococcus aureus N315 -

Gram-positive 12.5
(MRSA)
Staphylococcus aureus P1381 -

Gram-positive 12.5
(MRSA)
Clinical MRSA strain 1 Gram-positive 12.5
Clinical MRSA strain 2 Gram-positive 25
Bacillus subtilis Gram-positive 6.25
Escherichia coli Gram-negative >100
Pseudomonas aeruginosa Gram-negative >100

Data sourced from Li et al.
(2014)[1]

Mechanism of Action

The antibacterial mechanism of Hp1404 is concentration-dependent, a fascinating
characteristic that offers a dual mode of action.

e At low concentrations (around the MIC): Hp1404 penetrates the bacterial cell membrane
without causing significant disruption and accumulates in the cytoplasm.[1] This mechanism
Is similar to that of other peptides like Buforin Il and may involve a "floodgate” mechanism to
translocate into the cytoplasm.[1]
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» At high concentrations: The peptide directly disrupts the integrity of the cellular membrane,
leading to rapid cell death.[1]

A key advantage of this mechanism is the low propensity for bacteria to develop resistance.
Studies have shown that S. aureus did not develop resistance to Hp1404 even after multiple
treatments at sub-MIC concentrations.[1][3]

Diagram: Proposed Mechanism of Action of Hp1404
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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